![molecular formula C14H17F2N3O B7574266 1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol](/img/structure/B7574266.png)
1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol
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Overview
Description
1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol, also known as DFPE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFPE is a beta-adrenergic receptor agonist that has been shown to have positive effects on cardiovascular function, respiratory function, and metabolism. In
Mechanism of Action
1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol is a beta-adrenergic receptor agonist that binds to beta-adrenergic receptors in the body. This binding leads to the activation of cyclic adenosine monophosphate (cAMP) and protein kinase A (PKA) signaling pathways. Activation of these pathways leads to increased heart rate, increased contractility of the heart, and relaxation of smooth muscle in the airways. This compound also stimulates lipolysis and increases metabolic rate.
Biochemical and Physiological Effects:
This compound has been shown to have positive effects on cardiovascular function, respiratory function, and metabolism. This compound increases heart rate, cardiac output, and contractility of the heart. This compound also relaxes smooth muscle in the airways, making it a potential treatment for asthma. This compound stimulates lipolysis and increases metabolic rate, making it a potential treatment for obesity.
Advantages and Limitations for Lab Experiments
1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol has several advantages for lab experiments. It is a stable compound that can be easily synthesized. This compound has well-defined pharmacological effects that can be easily measured. This compound has been extensively studied in animal models, making it a useful tool for studying cardiovascular function, respiratory function, and metabolism. However, this compound has some limitations for lab experiments. It has limited solubility in water, making it difficult to administer in vivo. This compound also has a short half-life, which limits its therapeutic potential.
Future Directions
Future research on 1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol should focus on its potential therapeutic applications. This compound has shown promise as a treatment for heart failure, asthma, and obesity. Further studies are needed to determine the optimal dosing and administration of this compound for these conditions. This compound has also been studied for its potential use in improving exercise performance and cognitive function. Future studies should investigate the mechanisms underlying these effects and determine whether this compound can be used to enhance athletic performance or cognitive function in humans.
Synthesis Methods
1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol can be synthesized through a multistep process. The first step involves the reaction of 3,4-difluorophenylacetonitrile with 4-methylpyrazole in the presence of sodium hydride to form 3,4-difluorophenyl-4-methyl-1H-pyrazole. This intermediate is then reacted with 2-chloroethylamine hydrochloride in the presence of potassium carbonate to form 2-(4-methylpyrazol-1-yl)ethylamine. The final step involves the reaction of 2-(4-methylpyrazol-1-yl)ethylamine with 3,4-difluorophenylacetaldehyde in the presence of sodium borohydride to form this compound.
Scientific Research Applications
1-(3,4-Difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol has been extensively studied for its potential therapeutic applications. It has been shown to have positive effects on cardiovascular function, respiratory function, and metabolism. This compound has been studied for its potential use in treating heart failure, asthma, and obesity. This compound has also been studied for its potential use in improving exercise performance and cognitive function.
properties
IUPAC Name |
1-(3,4-difluorophenyl)-2-[2-(4-methylpyrazol-1-yl)ethylamino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F2N3O/c1-10-7-18-19(9-10)5-4-17-8-14(20)11-2-3-12(15)13(16)6-11/h2-3,6-7,9,14,17,20H,4-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZWYFBXIHSXGLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)CCNCC(C2=CC(=C(C=C2)F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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